Cas no 632-13-3 (L-Isoserine)

• Product Name: L-Isoserine
• CAS No: 632-13-3
• MF: C₃H₇NO₃
• MW: 105.092581033707
• MDL: MFCD03428326
• CID: 39295
• PubChem ID: 6999797
• Update Time: 2025-09-27

L-Isoserine Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-2-hydroxypropanoic acid
• (S)-2-Hydroxy-beta-alanine
• (S)-3-Amino-2-hydroxypropionic acid
• L-Isoserine
• (2S)-3-amino-2-hydroxypropanoic acid
• (S)-ISOSERINE
• (2S)-3-Amino-2-hydroxy-propanoic acid
• (2S)-Isoserine
• (S)-2-Hydroxy-
• 2-(S)-hydroxy-3-aminopropionic acid
• 3-amino-(2S)-hydroxypropionic acid
• A-alanine
• Propanoic acid, 3-amino-2-hydroxy-, (2S)-
• s-isoserine
• (S)-2-Hydroxy-A-alanine
• BMYNFMYTOJXKLE-REOHCLBHSA-N
• BCP22730
• AM1113
• 3-amino
• 3-amino-2-(S)-hydroxy-propionic acid
• CS-W013683
• AKOS005137983
• HY-W012967
• (R)-Isoserine
• 2-(S)-hydroxy-3-amino-propionic acid
• EN300-112001
• AS-13397
• I0828
• DTXSID60426449
• L-Isoserine, >=98.0% (TLC)
• 632-13-3
• SCHEMBL3347615
• A834279
• (S)-2-HYDROXY-B-ALANINE
• (s)-2-hydroxy-β-alanine
• (S)-LSOSERINE
• A72FJS9EWS
• Isoserine, (S)-

• MDL： MFCD03428326
• Inchi： 1S/C3H7NO3/c4-1-2(5)3(6)7/h2,5H,1,4H2,(H,6,7)/t2-/m0/s1
• InChI Key： BMYNFMYTOJXKLE-REOHCLBHSA-N
• SMILES： O[C@H](C(=O)O)CN

Computed Properties

• Exact Mass: 105.04300
• Monoisotopic Mass: 105.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6
• XLogP3: -4

Experimental Properties

• Density: 1.415
• Melting Point: 199-201°C
• Boiling Point: 386.6°C at 760 mmHg
• Flash Point: 187.6°C
• Refractive Index: 1.519
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 83.55000
• LogP: -0.90910
• Sensitiveness: Moisture Sensitive
• Specific Rotation: -31 ~ -34° (c=1, H2O)
• pka: pK1:2.72(＋1);pK2:9.25(0) (25°C,μ=0.16)
• Solubility: Slightly soluble in water.

L-Isoserine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Other Chemical Reagents

Additional information on L-Isoserine

Comprehensive Guide to L-Isoserine (CAS No. 632-13-3): Properties, Applications, and Research Insights

L-Isoserine (CAS No. 632-13-3), a non-proteinogenic amino acid, has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and versatile applications. As a stereoisomer of serine, L-Isoserine plays a pivotal role in peptide synthesis, drug development, and metabolic studies. This article delves into the molecular characteristics, industrial uses, and cutting-edge research trends surrounding this compound, addressing common queries such as "What is L-Isoserine used for?" and "How does L-Isoserine differ from serine?"—questions frequently searched in scientific databases and AI platforms.

The molecular formula of L-Isoserine (C₃H₇NO₃) features a hydroxyl group at the β-position, distinguishing it from α-amino acids. This structural nuance enables its incorporation into specialized peptides with enhanced stability, a topic of interest for researchers exploring peptide-based therapeutics and biodegradable materials. Recent studies highlight its potential in designing enzyme inhibitors and biocatalysts, aligning with the growing demand for sustainable chemistry solutions.

In the pharmaceutical sector, L-Isoserine serves as a chiral building block for antibiotics and antiviral agents. Its compatibility with green chemistry principles—a trending topic in 2024—makes it valuable for reducing synthetic waste. Analytical techniques like HPLC and NMR are routinely employed to verify its purity (≥98%), a critical parameter for GMP-certified production. Users often search for "L-Isoserine synthesis methods" or "suppliers of high-purity L-Isoserine," reflecting its commercial relevance.

Beyond therapeutics, L-Isoserine contributes to cosmeceuticals as a moisturizing agent and to agricultural science as a plant growth promoter. Its low toxicity profile (LD₅₀ > 2000 mg/kg in rodents) supports safe handling, though proper laboratory safety protocols remain essential. Environmental scientists also investigate its biodegradation pathways, responding to searches like "Is L-Isoserine eco-friendly?"

Ongoing research explores L-Isoserine derivatives for neurological disorders and cancer immunotherapy, capitalizing on its ability to modulate immune responses. As synthetic biology advances, engineered microbes may enable cost-effective fermentation production, addressing the "cost of L-Isoserine"—a frequent concern among industrial buyers. Collaborative studies between academia and biotech firms continue to expand its applications, ensuring L-Isoserine remains at the forefront of bioinnovation.